N-[6-(3,5-Dichlorophenyl)-4-(trifluoromethyl)pyrimidin-2-yl]-4-aminobenzoic acid
Overview
Description
N-[6-(3,5-Dichlorophenyl)-4-(trifluoromethyl)pyrimidin-2-yl]-4-aminobenzoic acid, commonly known as DCTA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. DCTA belongs to the family of pyrimidine-based compounds and has been found to exhibit potent anti-inflammatory, antioxidant, and anticancer properties.
Mechanism of Action
The mechanism of action of DCTA involves the inhibition of various signaling pathways that are involved in the inflammatory response. DCTA has been found to inhibit the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory genes. It also inhibits the activation of MAPK signaling pathway, which is involved in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
DCTA has been found to exhibit various biochemical and physiological effects in vitro and in vivo. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in various cell lines and animal models. DCTA has also been found to reduce oxidative stress and improve antioxidant defense mechanisms in cells and animals.
Advantages and Limitations for Lab Experiments
DCTA has several advantages for lab experiments, including its potent anti-inflammatory and antioxidant properties, as well as its ability to inhibit various signaling pathways. However, DCTA has some limitations, including its low solubility in water and its potential toxicity at high doses.
Future Directions
There are several future directions for the research on DCTA. One potential application of DCTA is in the treatment of inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and psoriasis. DCTA may also have potential applications in the treatment of cancer, as it has been shown to exhibit anticancer properties in various cell lines and animal models. Further research is needed to explore the potential therapeutic applications of DCTA and to optimize its pharmacological properties.
Synthesis Methods
DCTA can be synthesized through a multi-step reaction process that involves the condensation of 3,5-dichloro-2-nitrobenzoic acid with 2-amino-4-(trifluoromethyl)pyrimidine in the presence of a suitable catalyst. The resulting intermediate is then reduced to the corresponding amine using a reducing agent, followed by the coupling reaction with 4-aminobenzoic acid to yield the final product.
Scientific Research Applications
DCTA has been extensively studied for its potential therapeutic applications in various disease conditions. It has been found to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines and chemokines. DCTA has also been shown to possess potent antioxidant activity by scavenging free radicals and reducing oxidative stress.
properties
IUPAC Name |
4-[[4-(3,5-dichlorophenyl)-6-(trifluoromethyl)pyrimidin-2-yl]amino]benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10Cl2F3N3O2/c19-11-5-10(6-12(20)7-11)14-8-15(18(21,22)23)26-17(25-14)24-13-3-1-9(2-4-13)16(27)28/h1-8H,(H,27,28)(H,24,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPZYSYGXWXRWJT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)NC2=NC(=CC(=N2)C(F)(F)F)C3=CC(=CC(=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10Cl2F3N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601131862 | |
Record name | Benzoic acid, 4-[[4-(3,5-dichlorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]amino]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601131862 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
428.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1820734-62-0 | |
Record name | Benzoic acid, 4-[[4-(3,5-dichlorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]amino]- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1820734-62-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Benzoic acid, 4-[[4-(3,5-dichlorophenyl)-6-(trifluoromethyl)-2-pyrimidinyl]amino]- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601131862 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.